Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies
Physical Chemistry Chemical Physics Pub Date: DOI: 10.1039/A900683D
Abstract
The density, electrical conductivity and electron paramagnetic resonance (EPR) of the lithium–ethylamine system have been measured as a function of metal concentration and temperature. The obtained data have been discussed with emphasis on the comparison with those of alkali metal–ammonia or –methylamine solutions which have been well studied in view of the metal–nonmetal transition. Although lithium metal was dissolved into ethylamine up to 18–20 mol% metal, the observed conductivity was nonmetallic, dissimilar to the corresponding ammonia and methylamine systems. From the observed spectral linewidth of EPR it has been suggested that the hyperfine interaction with nitrogen nuclei is dominant in the electron spin–spin relaxation in the concentration range studied. The integrated intensity data of EPR have been analyzed in terms of the spin-pairing equilibrium of excess electrons in the solutions. It is concluded that excess electrons in Li–ethylamine solutions are more strongly localized than those in ammonia or methylamine solutions which exhibit electron delocalization with increasing metal concentration.
Recommended Literature
- [1] Excitable dynamics in the bromate–sulfite–ferrocyanide reaction
- [2] Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†
- [3] Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†
- [4] Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†
- [5] Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†
- [6] Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies
- [7] Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†
- [8] Evolution and characterization of a benzylguanine-binding RNA aptamer†
- [9] Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries
- [10] Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
